Cas no 1361812-08-9 (Methyl 3-(aminomethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetate)

• Product Name: Methyl 3-(aminomethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetate
• CAS No: 1361812-08-9
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4798201
• Update Time: 2025-08-03

Methyl 3-(aminomethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetate

• Inchi： 1S/C11H14F2N2O2/c1-6-5-15-8(3-9(16)17-2)7(4-14)10(6)11(12)13/h5,11H,3-4,14H2,1-2H3
• InChI Key： IZBCUKCSYINIFE-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CN=C(CC(=O)OC)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 0.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetate

Professional Introduction to Methyl 3-(aminomethyl)-4-(difluoromethyl)-5-methylpyridine-2-acetate (CAS No. 1361812-08-9)

Methyl 3-(aminomethyl)-4-()-5-methylpyridine-2-acetate, with the CAS number 1361812-08-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and agrochemicals. The presence of both aminomethyl and substituents in its pyridine core imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The pyridine-2-acetate moiety in the compound's name suggests a derivative of pyridine, a heterocyclic aromatic compound that is widely recognized for its biological activity and role in medicinal chemistry. Pyridine derivatives are extensively studied due to their potential as pharmacophores, interacting with biological targets such as enzymes and receptors. The specific arrangement of functional groups in Methyl 3-(aminomethyl)-4-()-5-methylpyridine-2-acetate contributes to its versatility, enabling diverse chemical modifications and applications.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity and improved pharmacokinetic profiles. The group, in particular, has been identified as a key structural feature that can enhance metabolic stability and binding affinity in drug candidates. This has led to its incorporation into numerous clinical candidates and marketed drugs. The synthesis of Methyl 3-(aminomethyl)-4-()-5-methylpyridine-2-acetate exemplifies the growing interest in such functionalized pyridine derivatives.

The group introduces a reactive site for further functionalization, allowing for the attachment of other pharmacophores or the formation of complex molecular architectures. This reactivity makes Methyl 3-(aminomethyl)-4-()-5-methylpyridine-2-acetate a valuable building block in medicinal chemistry. Researchers have leveraged this compound to develop new scaffolds for drug discovery programs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

The structural features of Methyl 3-(aminomethyl)-4-()-5-methylpyridine-2-acetate also make it an interesting candidate for agrochemical applications. Pyridine derivatives are known to exhibit herbicidal, fungicidal, and insecticidal properties. The presence of both polar and non-polar substituents enhances its solubility and bioavailability, making it an effective component in crop protection formulations. Recent studies have highlighted the potential of this compound as a lead molecule for developing next-generation agrochemicals with improved efficacy and environmental safety.

The synthesis of Methyl 3-(aminomethyl)-4-(

The pharmacological properties of Methyl 3-(

In conclusion, Methyl 3-(